Cas no 1797299-36-5 (N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide)

• Product Name: N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide
• CAS No: 1797299-36-5
• MF: C₁₅H₁₁NO₄S
• MW: 301.317142724991
• CID: 5370627
• Update Time: 2025-10-29

N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(2-Furanylcarbonyl)-2-thienyl]methyl]-3-furancarboxamide
• N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide

• Inchi： 1S/C15H11NO4S/c17-14(12-2-1-6-20-12)13-4-3-11(21-13)8-16-15(18)10-5-7-19-9-10/h1-7,9H,8H2,(H,16,18)
• InChI Key： NTLAKPYFGIXNHQ-UHFFFAOYSA-N
• SMILES： O1C=CC(C(NCC2SC(C(C3=CC=CO3)=O)=CC=2)=O)=C1

Experimental Properties

• Density: 1.347±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.6±50.0 °C(Predicted)
• pka: 13.15±0.46(Predicted)

Additional information on N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide

N-{[5-(Furan-2-Carbonyl)Thiophen-2-Yl]Methyl}Furan-3-Carboxamide: A Comprehensive Overview

The compound N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide, identified by the CAS number 1797299-36-5, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is a derivative of furan and thiophene, two heterocyclic aromatic compounds known for their unique electronic properties and reactivity. The integration of these moieties in the structure of this compound makes it a promising candidate for applications in organic electronics, drug discovery, and advanced materials.

Recent studies have highlighted the importance of heterocyclic compounds like furan and thiophene in the development of novel materials for organic electronics. Furan, with its electron-rich aromatic system, is often used as a building block in the synthesis of conductive polymers and organic semiconductors. Similarly, thiophene, known for its high stability and excellent charge transport properties, is widely employed in the fabrication of thin-film transistors and solar cells. The combination of these two heterocycles in the structure of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide creates a unique molecular architecture that could potentially enhance the electronic properties of materials derived from this compound.

The synthesis of this compound involves a series of well-established organic reactions, including Friedel-Crafts acylation and amide formation. The presence of the furan ring at position 3 of the thiophene ring introduces steric hindrance and electronic effects that could influence the reactivity of the molecule during synthesis. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better control over the stereochemistry of such complex molecules, making them more accessible for large-scale production.

In terms of applications, N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide has shown promise in drug discovery efforts targeting various diseases. The molecule's ability to interact with specific biological targets, such as enzymes and receptors, has been explored in recent studies. For instance, researchers have reported that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer progression. While further optimization is required to enhance its bioavailability and selectivity, these findings underscore its potential as a lead compound in medicinal chemistry.

The structural features of this compound also make it an attractive candidate for use in supramolecular chemistry. The presence of both furan and thiophene moieties provides multiple sites for non-covalent interactions, such as π–π stacking and hydrogen bonding. These interactions are crucial for the self-assembly of complex molecular architectures, which are essential in the design of nanomaterials and advanced drug delivery systems.

From an environmental perspective, the synthesis and application of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide raise important considerations regarding sustainability and green chemistry principles. Researchers are increasingly focusing on developing eco-friendly synthetic routes that minimize waste generation and reduce energy consumption. Recent advancements in catalytic asymmetric synthesis have provided new avenues for achieving these goals while maintaining high yields and product quality.

In conclusion, N-{[5-(furan-2-carbonyl)thiophen-2-yL]methyl}furan--carboxamide represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, derived from the combination of furan and thiophene rings, offers exciting opportunities for innovation in organic electronics, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in shaping future advancements in chemistry.